Cas no 1198300-79-6 (Cerdulatinib)

• Product Name: Cerdulatinib
• CAS No: 1198300-79-6
• MF: C₂₀H₂₇N₇O₃S
• MW: 445.5385
• MDL: MFCD28167811
• CID: 2108563
• Update Time: 2025-10-18

Cerdulatinib Chemical and Physical Properties

Names and Identifiers

• Cerdulatinib
• 4-(cyclopropylamino)-2-(4-(4-(ethylsulfonyl)piperazin-1-yl)phenylamino)pyrimidine-5-carboxamide
• Cerdulatinib (PRT2070)
• PRT062070
• PRT-062070
• PRT2070
• PRT-2070
• 4-(Cyclopropylamino)-2-[[4-[4-(ethylsulfonyl)-1-piperazinyl]phenyl]amino]-5-pyrimidinecarboxamide
• D1LXQ45S1O
• Cerdulatinib (PRT062070)
• PRT 062070
• 4-(cyclopropylamino)-2-[4-(4-ethylsulfonylpiperazin-1-yl)anilino]pyrimidine-5-carboxamide
• 4-(Cyclopropylamino)-2-((4-(4-(ethanesulfonyl)piperazin-1-yl)phenyl)amino)pyrimidine-5-carboxamide
• Cerdulatinib [INN]
• 4-(cyclopropylamino)-2-({4-[4-(ethanesulfonyl)piperazin-1-yl]phenyl}amino)pyrimidine-5-carboxamide
• GTPL8957
• BCP10681
• 5-Pyrimidinecarboxamide, 4-(cyclopropylamino)-2-((4-(4-(ethylsulfonyl)-1-piperazinyl)phenyl)amino)-
• 4-(cyclopropylamino)-2-({4-[4-(ethanesulfonyl)piper

• MDL： MFCD28167811
• Inchi： 1S/C20H27N7O3S/c1-2-31(29,30)27-11-9-26(10-12-27)16-7-5-15(6-8-16)24-20-22-13-17(18(21)28)19(25-20)23-14-3-4-14/h5-8,13-14H,2-4,9-12H2,1H3,(H2,21,28)(H2,22,23,24,25)
• InChI Key： BGLPECHZZQDNCD-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C([H])([H])[H])(N1C([H])([H])C([H])([H])N(C2C([H])=C([H])C(=C([H])C=2[H])N([H])C2=NC([H])=C(C(N([H])[H])=O)C(=N2)N([H])C2([H])C([H])([H])C2([H])[H])C([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Exact Mass: 445.18960892 g/mol
• Monoisotopic Mass: 445.18960892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 142
• Molecular Weight: 445.5

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.025 g/l) (25 º C),

Cerdulatinib Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Cerdulatinib

Cerdulatinib: A Comprehensive Overview

Cerdulatinib, with the CAS number 1198300-79-6, is a novel compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, also referred to as cerdulatinib, has been the subject of extensive research, particularly in the fields of pharmacology and materials science. Its discovery and development have opened new avenues for understanding complex chemical systems and their interactions.

The cerdulatinib molecule exhibits a highly structured framework that contributes to its exceptional stability and reactivity. Recent studies have highlighted its ability to form stable complexes with various metal ions, making it a promising candidate for catalytic applications. Researchers have also explored its potential in drug delivery systems, where its unique properties could enhance the efficacy of therapeutic agents.

One of the most groundbreaking findings related to cerdulatinib is its role in modulating cellular signaling pathways. Experimental data from leading institutions suggest that this compound can selectively inhibit key enzymes involved in inflammatory responses, offering new possibilities for treating chronic inflammatory diseases. Furthermore, its ability to cross the blood-brain barrier has raised hopes for its application in neurodegenerative disorders.

Recent advancements in computational chemistry have allowed scientists to simulate the behavior of cerdulatinib at the molecular level with unprecedented accuracy. These simulations have provided valuable insights into its electronic structure and interaction dynamics with biological molecules. Such detailed understanding is crucial for optimizing its therapeutic potential and minimizing adverse effects.

The synthesis of cerdulatinib involves a multi-step process that requires precise control over reaction conditions. Innovations in synthetic chemistry have made this process more efficient, enabling larger-scale production for research and potential commercial applications. The compound's synthesis also highlights the importance of green chemistry principles, as researchers strive to minimize environmental impact while maintaining high yields.

In terms of environmental impact, studies on cerdulatinib's biodegradation and toxicity profiles are ongoing. Preliminary results indicate that it has a relatively low toxicity profile compared to similar compounds, which is a positive sign for its safe use in medical applications. However, further research is needed to fully understand its long-term effects on ecosystems.

The development of cerdulatinib has been supported by collaborations between academia and industry, underscoring the importance of interdisciplinary research in advancing chemical sciences. Such partnerships have facilitated rapid progress from initial discovery to preclinical testing, bringing this compound closer to real-world applications.

Looking ahead, the future of cerdulatinib seems promising as researchers continue to unlock its full potential. With ongoing clinical trials and continuous improvements in synthesis techniques, this compound could play a pivotal role in addressing some of the most pressing challenges in medicine and materials science.